Cas no 1704400-69-0 (3-ethoxy-2-methanesulfonylpent-2-enenitrile)

• Product name: 3-ethoxy-2-methanesulfonylpent-2-enenitrile
• CAS No: 1704400-69-0
• MF: C₈H₁₃NO₃S
• MW: 203.258721113205
• CID: 4611828
• PubChem ID: 86775301

3-ethoxy-2-methanesulfonylpent-2-enenitrile Chemical and Physical Properties

Names and Identifiers

• 2-Pentenenitrile, 3-ethoxy-2-(methylsulfonyl)-
• 3-ethoxy-2-methanesulfonylpent-2-enenitrile

• Inchi： 1S/C8H13NO3S/c1-4-7(12-5-2)8(6-9)13(3,10)11/h4-5H2,1-3H3
• InChI Key： GSTVZDQYWLPACL-UHFFFAOYSA-N
• SMILES： C(#N)C(S(C)(=O)=O)=C(OCC)CC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Sulfonyls Sulfones

Additional information on 3-ethoxy-2-methanesulfonylpent-2-enenitrile

3-Ethoxy-2-methanesulfonylpent-2-enenitrile (CAS No. 1704400-69-0): A Comprehensive Overview

3-Ethoxy-2-methanesulfonylpent-2-enenitrile (CAS No. 1704400-69-0) is a specialized organic compound that has garnered significant attention in the field of synthetic chemistry due to its unique structural features and potential applications. This nitrile derivative, characterized by the presence of an ethoxy group and a methanesulfonyl moiety, serves as a versatile intermediate in the synthesis of various fine chemicals and pharmaceuticals. Its molecular formula, C₈H₁₃NO₃S, reflects a balanced combination of reactivity and stability, making it a valuable building block in organic synthesis.

The compound's chemical properties are influenced by its functional groups. The nitrile group (-CN) provides a site for nucleophilic addition reactions, while the methanesulfonyl group (-SO₂CH₃) enhances its electrophilic character. The ethoxy group (-OCH₂CH₃) further modulates its solubility and reactivity, making 3-ethoxy-2-methanesulfonylpent-2-enenitrile a compound of interest for researchers exploring novel synthetic pathways. Recent studies have highlighted its utility in the construction of heterocyclic frameworks, which are pivotal in drug discovery and material science.

In the context of pharmaceutical applications, 3-ethoxy-2-methanesulfonylpent-2-enenitrile has been investigated as a precursor for the synthesis of bioactive molecules. Its ability to undergo selective transformations, such as Michael additions or cyclizations, makes it a promising candidate for the development of new therapeutic agents. For instance, derivatives of this compound have shown potential in modulating enzyme activity, which is a hot topic in the search for treatments for metabolic disorders and inflammatory diseases.

The industrial relevance of 3-ethoxy-2-methanesulfonylpent-2-enenitrile extends beyond pharmaceuticals. It is also employed in the production of agrochemicals, where its structural motifs contribute to the efficacy of pesticides and herbicides. The growing demand for environmentally friendly agrochemicals has spurred research into greener synthetic routes for such intermediates, aligning with global sustainability goals. This compound's role in these innovations underscores its importance in modern chemical manufacturing.

From a market perspective, the demand for 3-ethoxy-2-methanesulfonylpent-2-enenitrile is expected to rise, driven by advancements in synthetic methodologies and the expanding applications of nitrile-based compounds. Suppliers and manufacturers are increasingly focusing on scalable production processes to meet the needs of academic and industrial researchers. The compound's CAS No. 1704400-69-0 serves as a unique identifier, facilitating its procurement and regulatory compliance across different regions.

Recent trends in AI-driven drug discovery have also brought attention to compounds like 3-ethoxy-2-methanesulfonylpent-2-enenitrile. Machine learning models are being trained to predict the reactivity and biological activity of such molecules, accelerating the identification of promising candidates for further study. This intersection of chemistry and artificial intelligence is a rapidly evolving field, and compounds with well-defined properties, like this one, are at the forefront of these developments.

For researchers and industry professionals, understanding the safety and handling of 3-ethoxy-2-methanesulfonylpent-2-enenitrile is crucial. While it is not classified as a hazardous material under standard regulations, proper laboratory practices should always be followed to ensure safe usage. Material Safety Data Sheets (MSDS) provide detailed guidelines on storage, handling, and disposal, which are essential for maintaining a safe working environment.

In summary, 3-ethoxy-2-methanesulfonylpent-2-enenitrile (CAS No. 1704400-69-0) is a multifaceted compound with significant potential in synthetic chemistry, pharmaceuticals, and agrochemicals. Its unique structural attributes and reactivity profile make it a valuable tool for researchers exploring new chemical spaces. As the scientific community continues to uncover its applications, this compound is poised to play a pivotal role in the development of next-generation chemical solutions.